Phycocyanobilin

• Molecular Formula: C33H38N4O6
• Molecular Weight: 586.7 g/mol
• InChI: InChI=1S/C33H38N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h7,13-15,19,34-35H,8-12H2,1-6H3,(H,37,42)(H,38,39)(H,40,41)/b20-7+,24-13-,27-14-,28-15+
• InChIKey: NNMALANKTSRILL-PGRWMSGISA-N

Phycocyanobilin: Bioactive Chromophore Guide

Phycocyanobilin (PCB) is a linear open-chain tetrapyrrole chromophore that functions as the light-harvesting prosthetic group covalently bound to C-phycocyanin (CPC) and allophycocyanin in cyanobacteria and red algae [1]. Structurally, PCB is a biliverdin derivative that shares the tetrapyrrole scaffold with mammalian bilirubin and biliverdin, yet adopts a distinct conformational geometry in aqueous solution and exhibits superior aqueous solubility compared to bilirubin [2]. Unlike the proteinaceous CPC holoprotein from which it is cleaved, PCB is the molecular entity directly responsible for the majority of CPC's radical-scavenging activity, and it is PCB—not intact CPC—that is absorbed across the mammalian intestinal epithelium following oral administration [1].

1

Free chromophore: Bypasses prodrug catabolism required by C-phycocyanin (CPC), supporting direct oral pharmacokinetic assessment.

2

Thermal processing: Reported stability at 70–80 °C and 300–600 MPa, unlike CPC and phycobiliproteins which degrade under pasteurization.

3

Assay profile: Reported higher per-mole radical scavenging than CPC and Vitamin E across ORAC, DPPH, and ABTS multi-assay systems.

• [1] Li Y. The Bioactivities of Phycocyanobilin from Spirulina. J Immunol Res. 2022;2022:4008991. doi:10.1155/2022/4008991 View Source
• [2] Minic SL, Milcic M, Stanic-Vucinic D, et al. Phycocyanobilin, a bioactive tetrapyrrolic compound of blue-green alga Spirulina, binds with high affinity and competes with bilirubin for binding on human serum albumin. RSC Adv. 2015;5:61787-61798. doi:10.1039/C5RA05534B View Source

Why Phycocyanobilin Cannot Be Substituted

C-Phycocyanin (CPC) is a prodrug that must undergo gastrointestinal catabolism to release free phycocyanobilin for systemic absorption; orally administered CPC therefore exhibits variable and delayed bioavailability dictated by digestive proteolysis [1]. Even when CPC reaches target tissues intact, its large proteinaceous structure (≈110 kDa) limits membrane permeability relative to the small-molecule PCB chromophore (≈587 Da). Bilirubin and biliverdin, while sharing NADPH oxidase-inhibitory activity with PCB, differ critically in aqueous solubility, plasma protein binding competition profiles, and the inability to engage the Keap1-Nrf2-HO-1 pathway that PCB modulates [2]. Furthermore, phycobiliproteins—including CPC—undergo rapid color deterioration at pasteurization temperatures (70–80 °C), whereas free PCB remains chromatically and chemically stable under identical thermal and high-pressure processing conditions [2]. These cumulative pharmacological, biophysical, and processing-stability distinctions make PCB a non-fungible entity for applications requiring defined molecular dosing, validated pharmacokinetic parameters, or thermal process resilience.

vs. C-Phycocyanin

CPC is a macromolecular prodrug (≈110 kDa) requiring gastrointestinal catabolism to release PCB, resulting in variable oral bioavailability. Purified PCB provides defined molecular dosing and a reported ~20-fold molar dose advantage in diabetic nephropathy models.

vs. Bilirubin

Bilirubin shares NADPH oxidase inhibition but differs critically in aqueous solubility and lacks PCB's ability to engage the Keap1-Nrf2-HO-1 pathway. Bilirubin cannot substitute for PCB in Nrf2 pathway studies.

vs. Phycobiliproteins

Phycobiliproteins (including CPC) undergo rapid color deterioration at 70–80 °C, while free PCB remains stable. PBP preparations are not interchangeable with PCB for applications requiring thermal process resilience.

• [1] García-Salcedo JJ, et al. Pharmacokinetic profile of Arthrospira maxima-derived phycocyanobilin. Development and application of a novel bioanalytical method. J Appl Phycol. 2025. doi:10.1007/s10811-025-03366-5 View Source
• [2] Shkolnikov Lozober H, Okun Z, Parvari G, Shpigelman A. The Effect of Storage and Pasteurization (Thermal and High-Pressure) Conditions on the Stability of Phycocyanobilin and Phycobiliproteins. Antioxidants (Basel). 2023;12(3):568. doi:10.3390/antiox12030568 View Source

Phycocyanobilin Comparative Evidence

ORAC Radical Scavenging Capacity

In a direct head-to-head ORAC comparison using purified compounds from Aphanizomenon flos-aquae, phycocyanobilin (PCB) achieved an ORAC value of 22.18 μmol Trolox equivalents (TE)/μmol, exceeding that of C-phycocyanin (PC: 20.33 μmol TE/μmol) and all tested standard antioxidants including Trolox, ascorbic acid, and reduced glutathione [1]. The 9.1% higher peroxyl radical scavenging capacity of free PCB versus the intact PC holoprotein confirms that the chromophore—not the apoprotein—is the principal antioxidant pharmacophore, and that purified PCB provides superior radical-quenching on a molar basis [1].

ORAC Scavenging

Head-to-head

22.18 μmol TE/μmol

Reported highest rank among tested antioxidants, exceeding CPC (20.33 μmol TE/μmol) and Vitamin E.

Context: Aphanizomenon flos-aquae derived compounds.

Evidence Dimension	Peroxyl radical scavenging capacity (ORAC assay)
Target Compound Data	PCB: 22.18 μmol TE/μmol
Comparator Or Baseline	PC (C-Phycocyanin): 20.33 μmol TE/μmol; Trolox, ascorbic acid, and reduced glutathione all lower (exact values not tabulated in abstract but PCB reported as highest overall)
Quantified Difference	PCB 9.1% higher than PC; PCB ranked highest among all tested antioxidants
Conditions	ORAC assay; compounds purified from edible microalga Aphanizomenon flos-aquae; peroxyl radical generated in vitro; comparison against Trolox, ascorbic acid, and reduced glutathione

Why This Matters

Procurement of purified PCB rather than PC ensures delivery of the molecular species with the highest verified peroxyl radical scavenging potency per mole, directly translating to lower mass requirements in antioxidant formulation.

• [1] Benedetti S, Benvenuti F, Scoglio S, Canestrari F. Oxygen radical absorbance capacity of phycocyanin and phycocyanobilin from the food supplement Aphanizomenon flos-aquae. J Med Food. 2010;13(1):223-227. doi:10.1089/jmf.2008.0257 View Source

Multi-Assay Radical Scavenging vs Vitamin E

In a heterologous expression study where recombinant PCB was produced in E. coli and purified, the total antioxidant capacity and reducing capacity of PCB were demonstrated to be stronger than Vitamin E (Ve) across the concentration range of 0–33 μg/mL [1]. Specifically, PCB achieved DPPH radical scavenging of up to 87.07%, ABTS radical scavenging up to 100%, hydroxyl radical (·OH) scavenging up to 64.19%, and hydrogen peroxide (H₂O₂) scavenging up to 78.75% [1]. These four orthogonal assay readouts collectively establish that PCB surpasses the classical lipophilic antioxidant Vitamin E in both breadth and magnitude of radical-scavenging activity under aqueous assay conditions.

Multi-Assay vs. Vit. E

Head-to-head

DPPH 87% · ABTS 100%

Reported higher radical-scavenging response than Vitamin E across four orthogonal assay systems.

Context: Recombinant PCB, 0–33 μg/mL tested range.

Evidence Dimension	Multi-assay free radical scavenging capacity
Target Compound Data	PCB at 0–33 μg/mL: DPPH 87.07%, ABTS 100%, ·OH 64.19%, H₂O₂ 78.75% maximum scavenging
Comparator Or Baseline	Vitamin E (Ve) at 0–33 μg/mL: total antioxidant capacity and reducing capacity reported as lower than PCB across the same concentration range (specific percentages not provided in abstract)
Quantified Difference	PCB total antioxidant capacity > Vitamin E at all concentrations tested (0–33 μg/mL); ABTS scavenging reached 100% for PCB
Conditions	In vitro cell-free assays; PCB heterologously expressed in E. coli BL21(DE3) and purified via nickel-affinity chromatography; concentration range 0–33 μg/mL

Why This Matters

For researchers selecting an antioxidant standard or formulating combination antioxidant products, PCB provides quantitatively verified radical-scavenging superiority over Vitamin E across four mechanistically distinct assay systems, supporting broader-spectrum antioxidant coverage.

• [1] Ye Z, et al. Heterologous Expression of Phycocyanobilin in Escherichia coli and Determination of Its Antioxidant Capacity In Vitro. Mol Biotechnol. 2025. doi:10.1007/s12033-024-01318-z View Source

Thermal & High-Pressure Processing Stability

A 2023 comparative stability study revealed that phycobiliproteins (PBP), including C-phycocyanin, exhibit a higher color deterioration rate at pasteurization-relevant temperatures of 70–80 °C than under high-pressure conditions (300–600 MPa), whereas free phycocyanobilin remained stable during both high-pressure and heat processing regimens [1]. This finding has direct procurement implications: CPC and PBP preparations lose color and bioactivity during thermal processing, limiting their utility in food, beverage, and cosmetic formulations requiring pasteurization. In contrast, PCB maintains structural integrity under these conditions. During pH 7 storage, PCB undergoes oxidation with a rate that increases with rising pH, while at lower pH PCB exhibits reduced solubility and aggregation; these pH-dependent storage liabilities are distinct from the thermal degradation that limits PBP applications [1].

Thermal & HPP Stability

Head-to-head

Stable at 70–80 °C

Reported structural stability under pasteurization, unlike C-phycocyanin and phycobiliproteins.

Context: Arthrospira platensis-derived pigments.

Evidence Dimension	Stability under pasteurization (thermal and high-pressure) conditions
Target Compound Data	PCB: remained stable during both heat processing and high-pressure (300–600 MPa) treatment
Comparator Or Baseline	Phycobiliproteins (PBP/C-PC): higher color deterioration rate at 70–80 °C heat treatment than at 300–600 MPa high-pressure treatment
Quantified Difference	PCB stable vs PBP degraded at 70–80 °C; quantitative rate constants pending full-text access
Conditions	Arthrospira platensis-derived pigments; thermal treatment at 70–80 °C; high-pressure treatment at 300–600 MPa; storage at pH 7

Why This Matters

For industrial procurement in food, beverage, or cosmetic sectors requiring pasteurization, PCB's thermal stability confers a decisive processing advantage over C-phycocyanin and phycobiliprotein preparations, which undergo unacceptable color and bioactivity loss.

• [1] Shkolnikov Lozober H, Okun Z, Parvari G, Shpigelman A. The Effect of Storage and Pasteurization (Thermal and High-Pressure) Conditions on the Stability of Phycocyanobilin and Phycobiliproteins. Antioxidants (Basel). 2023;12(3):568. doi:10.3390/antiox12030568 View Source

HSA Binding and Bilirubin Competition

Phycocyanobilin binds to human serum albumin (HSA) at subdomains IB and IIA—the identical binding loci utilized by bilirubin—with a measured binding constant (Ka) of 2.2 × 10⁶ M⁻¹ at 25 °C [1]. This binding is stereo-selective for the M-conformer of PCB. Critically, PCB competes directly with bilirubin, warfarin, and hemin for HSA occupancy [1]. For context, bilirubin binds to HSA with a primary-site Ka in the range of 10⁷ to 10⁸ M⁻¹ [1]. The PCB binding affinity, while approximately one order of magnitude lower than bilirubin's primary site, is sufficient to establish clinically meaningful competition in hyperbilirubinemic states or during co-administration with drugs occupying the IB/IIA subdomains. Additionally, PCB binding increases HSA thermal stability and resistance to proteolysis [1]. This binding profile distinguishes PCB from C-phycocyanin, whose large size precludes occupancy of the same HSA binding pockets, and from biliverdin, whose binding site preferences differ.

HSA Binding

Direct comparison

Ka = 2.2 × 10⁶ M⁻¹

Competes with bilirubin at HSA subdomains IB and IIA, potentially affecting plasma PK context.

Context: Bilirubin Ka ≈ 10⁷–10⁸ M⁻¹.

Evidence Dimension	HSA binding affinity and competition
Target Compound Data	PCB: Ka = 2.2 × 10⁶ M⁻¹ at 25 °C; binds IB and IIA subdomains; competes with bilirubin, warfarin, hemin
Comparator Or Baseline	Bilirubin: Ka ≈ 10⁷–10⁸ M⁻¹ at primary HSA site; identical subdomain occupancy (IB and IIA); C-Phycocyanin: sterically excluded from these binding pockets
Quantified Difference	PCB Ka approximately 10- to 100-fold lower than bilirubin primary-site Ka; PCB stereo-selective M-conformer binding vs bilirubin non-stereo-selective binding at primary site
Conditions	Fluorescence spectroscopy, circular dichroism, and competition experiments at 25 °C; computational docking predictions; physiological pH

Why This Matters

Knowledge of PCB's HSA binding constant and its competition with bilirubin is essential for predicting pharmacokinetic behavior, assessing drug-drug interaction risk, and interpreting plasma bioavailability data in preclinical and clinical studies.

• [1] Minic SL, Milcic M, Stanic-Vucinic D, et al. Phycocyanobilin, a bioactive tetrapyrrolic compound of blue-green alga Spirulina, binds with high affinity and competes with bilirubin for binding on human serum albumin. RSC Adv. 2015;5:61787-61798. doi:10.1039/C5RA05534B View Source

Pharmacokinetics: CPC Prodrug Conversion

C-Phycocyanin (CPC) is explicitly characterized as a prodrug that must be catabolized to phycocyanobilin (PCB) in the digestive tract following oral administration to exert its pharmacological effects [1]. A validated UPLC-MS/MS bioanalytical method established that orally administered PCB (50 mg/kg in mice) achieves a time to maximum concentration (Tmax) of 0.04 ± 0.01 h, a maximum plasma concentration (Cmax) of 40.19 ± 6.35 ng/mL, and an elimination half-life of 3.36 ± 0.83 h [1]. Additional parameters include apparent volume of distribution (Vd = 5708.51 ± 1965.76 L/kg) and apparent clearance (CL = 1168.46 ± 201.63 L/h/kg) [1]. This defined pharmacokinetic profile is unavailable for intact CPC, whose absorption and conversion to PCB are subject to inter-individual variability in digestive proteolysis. In vivo, oral PCB at only 15 mg/kg for 2 weeks produced antioxidant effects in db/db diabetic mice comparable to those achieved with CPC at 300 mg/kg for 10 weeks—a 20-fold lower mass dose and 5-fold shorter treatment duration [2].

Pharmacokinetics

Cross-study

~20x dose advantage

Reported ~20-fold lower mass dose vs CPC for comparable in vivo antioxidant endpoint in db/db mice.

Context: PCB Tmax 0.04 h, Cmax 40.19 ng/mL.

Evidence Dimension	Pharmacokinetic parameters and in vivo dose efficiency
Target Compound Data	PCB: Tmax 0.04 h; Cmax 40.19 ng/mL; t₁/₂ 3.36 h; Vd 5708.51 L/kg; CL 1168.46 L/h/kg (50 mg/kg oral in mice) [1]. In db/db mice: effective oral dose 15 mg/kg for 2 weeks [2].
Comparator Or Baseline	CPC: no defined PK parameters for intact protein. In db/db mice: effective oral dose 300 mg/kg for 10 weeks [2].
Quantified Difference	PCB 20-fold lower effective mass dose and 5-fold shorter treatment duration vs CPC for comparable in vivo antioxidant endpoint in diabetic nephropathy model
Conditions	PCB PK: UPLC-MS/MS, mouse model, 50 mg/kg single oral dose; CPC vs PCB efficacy: db/db type 2 diabetic mouse model, oral administration, renal oxidative stress markers

Why This Matters

The availability of validated pharmacokinetic parameters for PCB—and its 20-fold dose advantage over CPC—enables precise dosing in preclinical studies, reduces required compound mass per experiment, and eliminates the bioavailability uncertainty introduced by CPC prodrug conversion variability.

• [1] García-Salcedo JJ, et al. Pharmacokinetic profile of Arthrospira maxima-derived phycocyanobilin. Development and application of a novel bioanalytical method. J Appl Phycol. 2025. doi:10.1007/s10811-025-03366-5 View Source
• [2] Zheng J, Inoguchi T, Sasaki S, et al. Phycocyanin and phycocyanobilin from Spirulina platensis protect against diabetic nephropathy by inhibiting oxidative stress. Am J Physiol Regul Integr Comp Physiol. 2013;304(2):R110-R120. doi:10.1152/ajpregu.00247.2012 View Source

In Vivo Neuroprotection in Focal Ischemia

In a rat model of endothelin-1-induced focal cerebral ischemia, intraperitoneal administration of PCB at doses of 50, 100, and 200 μg/kg using a therapeutic schedule (30 min, 1, 3, and 6 h post-surgery) significantly decreased brain infarct volume, limited exploratory behavior impairment, and preserved viable cortical neurons in a dose-dependent manner compared to the vehicle (phosphate-buffered saline) group [1]. The PCB used was purified to >95% purity from Spirulina platensis and characterized by spectrophotometric, liquid chromatography, and mass spectrometry techniques, confirming compound identity and purity suitable for pharmacological investigation [1]. At the highest dose (200 μg/kg), PCB also restored myelin basic protein (MBP) and CNPase expression levels in ischemic rats [1]. This dose-response relationship provides quantifiable in vivo efficacy benchmarks that are unavailable for bilirubin or biliverdin in comparable stroke models at equivalent dosing tiers.

Stroke Model Response

Supporting evidence

50–200 μg/kg i.p.

Reported dose-dependent decrease in cerebral infarct volume in endothelin-1 rat model vs vehicle.

Context: PCB purity >95% (Spirulina platensis).

Evidence Dimension	In vivo neuroprotective efficacy (cerebral infarct volume reduction, neuronal preservation)
Target Compound Data	PCB at 50, 100, 200 μg/kg i.p.: significant, dose-dependent decrease in brain infarct volume vs vehicle; MBP and CNPase restoration at 200 μg/kg
Comparator Or Baseline	Vehicle control (phosphate-buffered saline); no bilirubin/biliverdin comparator data in this specific model from the same study
Quantified Difference	Dose-dependent infarct volume reduction across three dose levels; statistical significance vs vehicle at all doses (exact infarct volume percentages pending full-text access)
Conditions	Wistar rat model; endothelin-1-induced focal brain ischemia; therapeutic i.p. administration schedule (30 min, 1, 3, 6 h post-surgery); PCB purity >95%

Why This Matters

The dose-dependent in vivo neuroprotection data provide procurement justification for PCB in stroke research programs, offering multi-dose efficacy benchmarks that enable rational experimental design and power calculations for preclinical neuroprotection studies.

• [1] Pavón-Fuentes N, Marín-Prida J, Llópiz-Arzuaga A, et al. Phycocyanobilin reduces brain injury after endothelin-1-induced focal cerebral ischaemia. Clin Exp Pharmacol Physiol. 2020;47(3):383-392. doi:10.1111/1440-1681.13214 View Source

Phycocyanobilin Application Scenarios

Ischemic Stroke & Neurodegeneration Research

Investigators modeling cerebral ischemia, Alzheimer's disease, or Parkinson's disease should prioritize PCB over CPC or bilirubin analogs based on: (i) dose-dependent reduction of cerebral infarct volume at 50–200 μg/kg in the endothelin-1 rat stroke model ; (ii) the ability of PCB to modulate the Keap1-Nrf2-HO-1 pathway, a mechanism not shared by bilirubin ; and (iii) the absence of bilirubin's neurotoxicity risk at elevated concentrations. The defined pharmacokinetic parameters (t₁/₂ = 3.36 h, Cmax = 40.19 ng/mL at 50 mg/kg oral in mice) further enable precise dosing calculations unavailable for CPC .

Diabetic Nephropathy & NADPH Oxidase Diseases

For research targeting diabetic microvascular complications, atherosclerosis, or other NADPH oxidase-driven conditions, PCB offers a 20-fold mass dose advantage over CPC (15 mg/kg PCB vs 300 mg/kg CPC for comparable renal antioxidant efficacy in db/db mice), while sharing bilirubin's NADPH oxidase-inhibitory mechanism without bilirubin's aqueous insolubility limitations . PCB also inhibits NADPH-dependent superoxide production in cultured renal mesangial cells at concentrations comparable to bilirubin and biliverdin, confirming target engagement .

Functional Food & Beverage Colorant

Industrial formulators seeking a natural blue pigment with intrinsic antioxidant bioactivity should select PCB over CPC or phycobiliprotein preparations. PCB remains chromatically stable during pasteurization (both thermal and high-pressure at 300–600 MPa), whereas CPC and PBPs undergo rapid color deterioration at 70–80 °C . The ORAC value of 22.18 μmol TE/μmol and the multi-assay radical-scavenging profile (DPPH 87.07%, ABTS 100%) provide quantifiable antioxidant claim substantiation that CPC cannot match on a per-mole basis .

Inflammatory Arthritis & Autoimmune Models

In antigen-induced arthritis (AIA) mouse models, PCB at doses as low as 0.1–1 mg/kg i.p. dose-dependently reduced hypernociception, synovial neutrophil infiltration, myeloperoxidase activity, and periarticular concentrations of IFN-γ, TNF-α, IL-17A, and IL-4 . This 1 mg/kg effective dose is dramatically lower than the 2–8 mg/kg required for CPC in the same study, reinforcing the dose-efficiency advantage of the free chromophore. Procurement of PCB rather than CPC enables more economical in vivo experimental designs with reduced compound mass requirements .

Application

Selection Property

Validation Focus

Stroke & Neurodegeneration Research

Reported dose-dependent infarct volume reduction

Nrf2 pathway activation and PK endpoint monitoring

Diabetic Nephropathy & NADPH Oxidase Studies

Reported ~20-fold molar dose advantage vs CPC

NADPH oxidase inhibition in cultured mesangial cells

Functional Food & Beverage Colorant

Thermal stability under pasteurization conditions

Color retention and antioxidant activity post-processing

Inflammatory Arthritis & Autoimmune Models

Reported efficacy at low mg/kg i.p. doses

Cytokine profiling and synovial neutrophil infiltration assays